2-Methylthio-4-hydrazino-5-fluoropyrimidine

• Molecular Formula: C5H7FN4S
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (5-fluoro-2-methylsulfanylpyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C5H7FN4S/c1-11-5-8-2-3(6)4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10)
• InChI Key: KOKYQPMHXPZOJC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)NN)F

Description

2-Methylthio-4-hydrazino-5-fluoropyrimidine is a useful research compound. Its molecular formula is C5H7FN4S and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 liter (L) flask equipped with a condensor and thermometer was charged with 80g (0.42 moles) of 2,4-bis(methylthio)-5-fluoropyrimidine, 200 mL of ethanol and 105g (2.1 moles) of hydrazine hydrate. The reaction mixture was poured onto 350 mL of ice-water. The solid product was isolated by filtration. After washing with water, the product was dried under vacuum at 60° C. to give 62.8g (86 percent yield) of 2-methylthio-4-hydrazino-5-fluoropyrimidine having a melt point of 146°-147° C.